4-({[2-(3,4-Dimethoxyphenyl)ethyl]amino}methyl)benzoic acid

• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 4-[[2-(3,4-dimethoxyphenyl)ethylamino]methyl]benzoic acid
• InChI: InChI=1S/C18H21NO4/c1-22-16-8-5-13(11-17(16)23-2)9-10-19-12-14-3-6-15(7-4-14)18(20)21/h3-8,11,19H,9-10,12H2,1-2H3,(H,20,21)
• InChI Key: ZDYGSDSHRCPIHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNCC2=CC=C(C=C2)C(=O)O)OC

Description

4-({[2-(3,4-Dimethoxyphenyl)ethyl]amino}methyl)benzoic acid (CAS: Unspecified in evidence, synonyms include AGN-PC-03RX52 and SCHEMBL1064897) is a benzoic acid derivative with a unique substituent at the para position. Its structure comprises:

• Benzoic acid core: Provides a carboxylic acid group, critical for hydrogen bonding and solubility.
• Aminomethyl linker: A methylene group bonded to a secondary amine, enabling interactions with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-({[2-(3,4-Dimethoxyphenyl)ethyl]amino}methyl)benzoic acid typically involves the reaction of 3,4-dimethoxyphenethylamine with a benzoic acid derivative. One common method includes the use of a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond between the amine and the carboxylic acid group .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, potentially using continuous flow reactors and automated synthesis techniques.

Chemical Reactions Analysis

Types of Reactions

4-({[2-(3,4-Dimethoxyphenyl)ethyl]amino}methyl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding quinones.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used.

Reduction: Lithium aluminum hydride (LiAlH₄) is a common reducing agent.

Substitution: Electrophilic aromatic substitution can be facilitated using reagents like bromine (Br₂) or nitric acid (HNO₃).

Major Products

Oxidation: Formation of quinones.

Reduction: Formation of benzyl alcohol derivatives.

Substitution: Formation of halogenated or nitrated aromatic compounds.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its therapeutic potential in treating diseases such as cancer and inflammation.

Mechanism of Action

The compound exerts its effects primarily through the inhibition of specific enzymes and pathways involved in disease development and progression. For instance, it has been shown to inhibit the activity of histone deacetylases (HDACs), which play a critical role in the regulation of gene expression.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Benzene Ring

Table 1: Substituent Effects on Key Properties

Compound Name	Substituent Position & Type	pKa (Predicted/Experimental)	Molecular Weight	Key Structural Features
Target Compound	3,4-Dimethoxy (phenyl)	~4.82 (predicted)	~343.4 g/mol	Phenethylamino-methyl, benzoic acid
4-(3-Chloro-2-(4-nitrophenyl)-azetidinone) (SS1, )	4-Nitro (phenyl)	Not reported	~372.8 g/mol	Azetidinone ring, chloro substituent
BAY60-2770 ()	5-Fluoro, trifluoromethyl	Not reported	~627.5 g/mol	Extended carboxybutyl chain, fluoro
(3,4-Dimethoxy)phenylacetic acid ()	3,4-Dimethoxy (phenyl)	4.33 (experimental)	~210.2 g/mol	Acetic acid backbone

Key Observations :

• Electron-donating vs.
• Acidity : The target’s predicted pKa (~4.82) aligns with other dimethoxy-substituted acids (e.g., 4.33 for (3,4-dimethoxy)phenylacetic acid), suggesting moderate solubility in physiological pH ranges .

Structural Complexity and Functional Groups

Table 2: Functional Group Impact on Bioactivity

Compound Name	Functional Groups	Potential Bioactivity	Synthesis Complexity
Target Compound	Benzoic acid, aminomethyl, dimethoxy	Likely CNS or kinase modulation	Moderate (Schiff base routes)
SS4 (Thiazolidinone, )	Thiazolidinone ring, dimethylamino	Antimicrobial, anti-inflammatory	High (8-hour reflux, ZnCl₂)
BAY58-2667 ()	Carboxybutyl, biphenylmethoxy	H-NOX domain binding (vasodilation)	High (multi-step coupling)
Caffeic Acid ()	3,4-Dihydroxy, propenoic acid	Antioxidant, anti-inflammatory	Low (natural extraction)

Key Observations :

• The target’s lack of heterocyclic rings (vs. SS4 or BAY compounds) simplifies synthesis but may reduce target specificity.
• The dimethoxy group’s hydrophobicity could enhance blood-brain barrier penetration compared to polar hydroxy groups in caffeic acid .

Pharmacological and Industrial Relevance

• Target Compound: Limited direct biological data are available, but its structure resembles adrenergic receptor ligands (e.g., phenethylamine derivatives). Potential applications include cardiovascular or neurological drug intermediates .
• BAY60-2770: Binds H-NOX domains, demonstrating vasodilatory effects. The target’s dimethoxy group may offer similar nitric oxide modulation but with improved metabolic stability .
• SS1 (Azetidinone): Exhibits antimicrobial activity due to the β-lactam-like azetidinone ring, a feature absent in the target compound .

Biological Activity

4-({[2-(3,4-Dimethoxyphenyl)ethyl]amino}methyl)benzoic acid is a compound of interest in medicinal chemistry due to its potential therapeutic applications. This article delves into its biological activity, synthesizing findings from various studies to present a comprehensive overview.

• Molecular Formula : C19H25N1O4
• Molecular Weight : 345.41 g/mol
• Structure : The compound features a benzoic acid moiety with a dimethoxyphenyl ethylamine side chain, which is critical for its biological interactions.

The biological activity of 4-({[2-(3,4-Dimethoxyphenyl)ethyl]amino}methyl)benzoic acid is primarily attributed to its interaction with specific biological targets:

• Inhibition of Prostaglandin E2 (PGE2) : Studies indicate that compounds similar to this benzoic acid derivative exhibit significant inhibition of PGE2 production, which is crucial in inflammatory responses. This inhibition is linked to the compound's potential as an anti-inflammatory agent .
• Anticancer Activity : Preliminary investigations suggest that the compound may possess anticancer properties. For instance, related compounds have shown selective cytotoxicity towards cancer cells while sparing normal cells, indicating a promising therapeutic index .

Biological Activity Data

The following table summarizes key findings from various studies regarding the biological activity of 4-({[2-(3,4-Dimethoxyphenyl)ethyl]amino}methyl)benzoic acid and related compounds:

Activity	IC50 (µM)	Assay Type	Reference
Inhibition of PGE2	123	Ex vivo LPS-stimulated human blood
Cytotoxicity in cancer cells	10	MTT assay on murine liver cell lines
Anti-inflammatory effects	Not specified	In vivo inflammatory models

Case Studies

• Anti-inflammatory Effects : A study investigated the compound's efficacy in reducing inflammation in a murine model. The results demonstrated a significant reduction in inflammatory markers compared to control groups, supporting its potential use in treating inflammatory diseases.
• Cancer Cell Growth Inhibition : Research focused on the growth inhibition properties of structurally similar compounds revealed that modifications to the benzoic acid structure could enhance selectivity for tumorigenic cells over healthy ones. This highlights the importance of structural optimization in developing effective anticancer therapies .

Pharmacokinetics and Toxicology

Understanding the pharmacokinetic profile is essential for evaluating the therapeutic potential of 4-({[2-(3,4-Dimethoxyphenyl)ethyl]amino}methyl)benzoic acid:

• Absorption and Bioavailability : Initial studies suggest moderate bioavailability, with further investigations needed to optimize absorption characteristics.
• Toxicological Profile : Toxicity assessments indicate that while some derivatives exhibit low toxicity at therapeutic doses, comprehensive studies are necessary to establish safety profiles.